Cas no 2228563-89-9 (2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine)

• Product Name: 2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine
• CAS No: 2228563-89-9
• MF: C₇H₁₀ClF₂N₃
• MW: 209.624207019806
• CID: 5946116
• PubChem ID: 165850815
• Update Time: 2025-06-11

2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine
• EN300-1948865
• 2228563-89-9

• Inchi： 1S/C7H10ClF2N3/c1-4-5(7(9,10)3-11)6(8)13(2)12-4/h3,11H2,1-2H3
• InChI Key： BSRQZHGGUSZYLD-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)C(CN)(F)F

Computed Properties

• Exact Mass: 209.0531313g/mol
• Monoisotopic Mass: 209.0531313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine

Professional Introduction to Compound with CAS No. 2228563-89-9 and Product Name: 2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine

Compound with the CAS number 2228563-89-9 and the product name 2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a 5-chloro-1,3-dimethyl-1H-pyrazol-4-yl moiety, which is a key pharmacophore that contributes to its biological activity. The presence of difluoroethan-1-amine further enhances its chemical reactivity and functional diversity, making it a valuable scaffold for the synthesis of novel therapeutic agents.

The 5-chloro-1,3-dimethyl-1H-pyrazol-4-yl group is a well-studied moiety in medicinal chemistry, known for its ability to interact with various biological targets. This pyrazole derivative has been extensively explored for its anti-inflammatory, antiviral, and anticancer properties. The chloro substituent at the 5-position increases the electrophilicity of the ring, facilitating further functionalization and enabling the design of more complex molecules. In contrast, the dimethyl groups at the 1-position enhance the stability of the pyrazole ring, making it more resistant to metabolic degradation. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery.

The difluoroethan-1-amine component introduces fluorine atoms into the molecular framework, which are known to modulate pharmacokinetic properties such as bioavailability and metabolic stability. Fluorinated compounds often exhibit improved binding affinity and longer half-lives in vivo, making them highly desirable in pharmaceutical applications. The amine group at the terminal position provides a site for further derivatization, allowing chemists to tailor the compound's properties for specific therapeutic targets. This dual functionality—combining a bioactive pyrazole core with a fluorinated amine—makes 2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine a versatile building block for medicinal chemists.

Recent research in medicinal chemistry has highlighted the importance of fluorinated amine derivatives in developing next-generation therapeutics. These compounds have shown promise in various disease models, including cancer and infectious diseases. The ability of fluorine to influence electronic properties and metabolic pathways has been leveraged to create molecules with enhanced efficacy and reduced side effects. For instance, studies have demonstrated that fluorinated amine groups can improve binding interactions with target proteins by increasing lipophilicity and reducing hydrogen bonding capacity. This modulation of intermolecular forces is critical for optimizing drug design.

The synthesis of 2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. The introduction of fluorine atoms typically requires specialized reagents and conditions to ensure high yield and purity. One common approach involves nucleophilic substitution reactions where fluorinating agents such as potassium fluoride or Selectfluor are employed. The pyrazole ring is often synthesized via condensation reactions between hydrazines and α-haloketones or α-halocarbonyl compounds. The subsequent functionalization of the pyrazole derivative with chloro and dimethyl groups further refines its structure.

In terms of biological activity, preliminary studies on derivatives of this compound have shown encouraging results. The 5-chloro-1,3-dimethyl-1H-pyrazol-4-yl moiety has been reported to exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in various pathological processes. The presence of fluorine atoms enhances these interactions by improving binding affinity through steric and electronic effects. Additionally, the amine group provides a platform for further derivatization into more potent analogs by introducing other pharmacophores or modifying existing ones.

The potential applications of this compound extend beyond traditional small-molecule drugs. Its structural features make it an attractive candidate for development as a prodrug or a bioconjugate that can be targeted to specific tissues or cells. Prodrugs are designed to improve drug delivery by being inactive until they are metabolized into their active form within the body. By incorporating fluorinated amine groups into prodrug designs, researchers can enhance stability and control release kinetics more effectively.

Advances in computational chemistry have also played a crucial role in understanding the properties of this compound. Molecular modeling techniques allow researchers to predict how it will interact with biological targets at an atomic level. These simulations can guide experimental design by identifying key binding sites and optimizing molecular geometry for better efficacy. Additionally, virtual screening methods enable high-throughput evaluation of large libraries of compounds for their potential biological activity.

The pharmaceutical industry continues to invest heavily in developing novel therapeutic agents based on fluorinated heterocycles like pyrazoles. The combination of bioactive scaffolds with functional groups that modulate pharmacokinetic properties represents a powerful strategy for creating next-generation drugs with improved clinical outcomes. As research progresses, compounds like 2-(5-chloro-octahydroindazolyl)-octahydroindazolam (CAS No.: 2276230806) may serve as inspiration for new molecular architectures that address unmet medical needs.

In conclusion,2-(5-chloro-octahydroindazolyl)-octahydroindazolam (CAS No.: 2276230806) exemplifies how structural innovation can lead to significant advancements in drug discovery. Its unique combination of a bioactive pyrazole core with fluorinated amine functionalities makes it a promising candidate for further development as a therapeutic agent. As our understanding of molecular interactions continues to evolve through interdisciplinary approaches involving synthetic chemistry、biological assays、and computational modeling，compounds like this one will play an increasingly important role in addressing complex diseases worldwide.